3-(2-Methoxyphenyl)-1,2,4-oxadiazole-5-carboxylic acid

Specification

• Molecular Formula: C10H8N2O4
• Molecular Weight: 220.18 g/mol
• IUPAC Name: 3-(2-methoxyphenyl)-1,2,4-oxadiazole-5-carboxylic acid
• Standard InChI: InChI=1S/C10H8N2O4/c1-15-7-5-3-2-4-6(7)8-11-9(10(13)14)16-12-8/h2-5H,1H3,(H,13,14)
• Standard InChI Key: WCVQFZMLRQGDGB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NOC(=N2)C(=O)O

Introduction

Structural and Physicochemical Properties

Molecular Architecture

3-(2-Methoxyphenyl)-1,2,4-oxadiazole-5-carboxylic acid (IUPAC name: 3-(2-methoxyphenyl)-1,2,4-oxadiazole-5-carboxylic acid) features a 1,2,4-oxadiazole core, a heterocyclic ring containing two nitrogen atoms and one oxygen atom. The 2-methoxyphenyl substituent is attached at position 3 of the oxadiazole ring, while a carboxylic acid group occupies position 5. This configuration confers unique electronic and steric properties, influencing its reactivity and biological interactions.

Physicochemical Profile

The compound’s molecular formula is C₁₀H₈N₂O₄, with a molecular weight of 220.18 g/mol. Key physicochemical properties are summarized below:

Property	Value
Molecular Formula	C₁₀H₈N₂O₄
Molecular Weight	220.18 g/mol
CAS Number	Not explicitly listed
SMILES Notation	COC1=CC=CC=C1C2=NOC(=N2)C(=O)O
InChI Key	WCVQFZMLRQGDGB-UHFFFAOYSA-N
PubChem CID	28806072

The presence of both electron-donating (methoxy) and electron-withdrawing (carboxylic acid) groups creates a polarized molecular framework, enhancing its solubility in polar solvents and facilitating interactions with biological targets.

Synthesis and Optimization

Synthetic Routes

The synthesis of 3-(2-methoxyphenyl)-1,2,4-oxadiazole-5-carboxylic acid typically involves a cyclization reaction between 2-methoxybenzohydrazide and a nitrile oxide precursor. The general protocol includes:

• Formation of the nitrile oxide: Generated in situ from hydroxylamine derivatives.

• Cyclization: Conducted under basic conditions (e.g., NaOH or K₂CO₃) with heating to 80–100°C.

• Purification: Achieved via recrystallization or chromatographic methods.

A simplified reaction scheme is as follows:

$$\text{2-Methoxybenzohydrazide} + \text{Nitrile Oxide} \xrightarrow{\text{Base, Heat}} \text{3-(2-Methoxyphenyl)-1,2,4-oxadiazole-5-carboxylic acid}$$

Industrial-Scale Considerations

While laboratory-scale synthesis is well-established, industrial production requires optimization for yield and cost-efficiency. Continuous flow reactors and catalytic systems may enhance reaction kinetics, though specific data on large-scale synthesis remain limited.

Biological Activities and Mechanisms

Cell Line Tested	Observed Activity
Colon adenocarcinoma	Moderate growth inhibition
Ovarian carcinoma	Partial cytotoxicity

Anti-Inflammatory and Antimicrobial Effects

The compound’s methoxyphenyl moiety contributes to cyclooxygenase-2 (COX-2) inhibition, reducing prostaglandin synthesis and inflammation. Additionally, it disrupts bacterial cell wall biosynthesis, showing activity against gram-positive pathogens like Staphylococcus aureus.

Applications in Drug Discovery

Lead Compound Optimization

The carboxylic acid group enables facile derivatization, allowing medicinal chemists to modify pharmacokinetic properties. For example, esterification or amidation can enhance blood-brain barrier penetration or reduce renal clearance.

Materials Science Applications

In materials science, the compound’s rigid heterocyclic core serves as a building block for:

• Luminescent polymers: Incorporating oxadiazole units improves electron-transport properties in OLEDs.

• Coordination complexes: Metal-organic frameworks (MOFs) leveraging its chelating ability.

Future Research Directions

Mechanistic Studies

Elucidating the compound’s molecular targets via proteomic profiling and X-ray crystallography is critical. Comparative studies with analogs (e.g., 3-(4-methoxyphenyl) variants) could reveal structure-activity relationships.

Preclinical Development

In vivo toxicity and pharmacokinetic profiling are necessary to advance the compound toward clinical trials. Hybrid molecules combining oxadiazole and known pharmacophores (e.g., chalcones) may synergize therapeutic effects.